Cas no 23661-35-0 (b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate))
23661-35-0 structure
Product Name:b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate)
CAS No:23661-35-0
MF:C14H20O8S
MW:348.368803977966
CID:239988
PubChem ID:21770301
Update Time:2025-04-19
b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate)
- Glucopyranoside,methyl, 6-p-toluenesulfonate, b-D- (8CI)
- SCHEMBL14906758
- METHYL 6-O-TOSYL-BETA-D-GLUCOPYRANOSIDE
- 23661-35-0
-
- Inchi: 1S/C14H20O8S/c1-8-3-5-9(6-4-8)23(18,19)21-7-10-11(15)12(16)13(17)14(20-2)22-10/h3-6,10-17H,7H2,1-2H3/t10-,11-,12+,13-,14-/m1/s1
- InChI Key: DBMMVDKCWRGJEG-RKQHYHRCSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC)O1)O)O)O
Computed Properties
- Exact Mass: 348.088
- Monoisotopic Mass: 348.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131A^2
- XLogP3: -0.6
b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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